molecular formula C12H14O4S B8547823 Dimethyl 2-(1-thiophene-2-yl-allyl)-malonate CAS No. 87802-89-9

Dimethyl 2-(1-thiophene-2-yl-allyl)-malonate

Cat. No. B8547823
CAS RN: 87802-89-9
M. Wt: 254.30 g/mol
InChI Key: KIKAEFODOWCXFA-UHFFFAOYSA-N
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Description

Dimethyl 2-(1-thiophene-2-yl-allyl)-malonate is a useful research compound. Its molecular formula is C12H14O4S and its molecular weight is 254.30 g/mol. The purity is usually 95%.
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properties

CAS RN

87802-89-9

Molecular Formula

C12H14O4S

Molecular Weight

254.30 g/mol

IUPAC Name

dimethyl 2-(1-thiophen-2-ylprop-2-enyl)propanedioate

InChI

InChI=1S/C12H14O4S/c1-4-8(9-6-5-7-17-9)10(11(13)15-2)12(14)16-3/h4-8,10H,1H2,2-3H3

InChI Key

KIKAEFODOWCXFA-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C(C=C)C1=CC=CS1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cycloheptyl ligand IV (10.2 mg, 0.030 mmol) and Mo(CO)3(EtCN)3 (6.9 mg, 0.020 mmol) were dissolved in 1.0 ml of THF at rt. The reaction mixture was heated at 60° C. for 1 h. After cooling to rt., 1.0 ml of THF solution of sodium dimethylmalonate enolate, prepared from dimethyl malonate (58.0 mg, 0.44 mmol) and sodium hydride (10.2 mg, 0.40 mmol) in tetrahydrofuran, and methyl 1-(2-thienyl)-2-propenyl carbonate were added successively. The reaction mixture was heated at 65° C. for 4.5 h. The reaction mixture was poured into water and extracted with ethyl acetate. The combined organic layers were dried over sodium sulfate, and the solvent was removed under reduced pressure. The ratio of dimethyl 2-(1-thiophene-2-yl-allyl)-malonate and linear compound was determined by 1H NMR (400 MHz) to be 16.0/1. The residue was chromatographed on silica (1/7 ethyl acetate/petroleum ether, Rf=0.3) to yield the mixture of branched and linear compound. (40.3 mg, 78%) [α]D−31.1° (c 1.35, CHCl3); 92% e.e. for major isomer.
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